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Compound of Interest

4-Methoxy-2-methylphenyl
Compound Name:
isocyanate

cat. No.: B1302013

An In-depth Technical Guide to the Physical Properties of 4-Methoxy-2-methylphenyl
isocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Methoxy-2-methylphenyl isocyanate (CAS No: 60385-06-0). The information is curated for
researchers, scientists, and professionals in drug development who require precise data for
experimental design, process development, and safety assessments.

Core Physical and Chemical Properties

4-Methoxy-2-methylphenyl isocyanate is a colorless liquid organic compound.[1] Its key
physical characteristics are summarized in the table below, providing a foundational dataset for
laboratory and industrial applications.

Quantitative Data Summary
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Property Value Conditions Source
CAS Number 60385-06-0 N/A [11[2][3][41[5]
Molecular Formula CoHsNO2 N/A [2][5]
Molecular Weight 163.18 g/mol N/A [2][41[5]
Boiling Point 74 -76 °C @ 1 mmHg [11[3]
Density 1.121 g/mL @ 25 °C [2][3]
Refractive Index 1.546 @ 20 °C [3]
Flash Point > 110 °C (> 230 °F) N/A [1]
Physical State Liquid Ambient [1]
Appearance Colorless Ambient [1]
Melting Point No data available N/A [1]

Experimental Protocols for Property Determination

While specific experimental documentation for this compound is not publicly detailed, the

physical properties listed are determined by standard, well-established laboratory

methodologies.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like 4-Methoxy-2-methylphenyl isocyanate, which has a high

boiling point at atmospheric pressure, vacuum distillation is employed.

o Methodology: A small sample of the isocyanate is placed in a distillation flask connected to a

vacuum pump and a manometer. The pressure is reduced to a stable value (e.g., 1 mmHg).

The sample is then heated, and the temperature at which the liquid boils and its vapor

condenses is recorded as the boiling point at that specific pressure.

Density Measurement

Density, the mass per unit volume, is a fundamental physical property.
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o Methodology: A pycnometer (a flask with a specific, accurately known volume) is typically
used.

[e]

The empty pycnometer is weighed.

o

It is then filled with the sample liquid (4-Methoxy-2-methylphenyl isocyanate), and the
temperature is allowed to equilibrate to a specific value (e.g., 25 °C).

o

The filled pycnometer is weighed again.

[¢]

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Refractive Index Measurement

The refractive index measures how light propagates through a substance and is a
characteristic property.

o Methodology: An Abbe refractometer is the standard instrument for this measurement.
o Afew drops of the liquid sample are placed on the prism of the refractometer.
o The temperature is controlled, typically at 20 °C, using a water bath.

o Light from a monochromatic source (usually the sodium D-line, 589 nm) is passed through
the sample.

o The operator adjusts the instrument until the dividing line between the light and dark fields
aligns with the crosshairs in the eyepiece.

o The refractive index is then read directly from the instrument's scale.

Structure-Property Relationship

The physical properties of 4-Methoxy-2-methylphenyl isocyanate are a direct consequence
of its molecular structure. The interplay between the aromatic ring, the methoxy and methyl
functional groups, and the highly reactive isocyanate group dictates its physical behavior.
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Molecular Structure

4-Methoxy-2-methylphenyl

isocyanate
\4 \4 \4 \4
Phenyl Ring Methoxy Group (-OCH3) Methyl Group (-CH3) Isocyanate Group (-NCO)
High electron densit) Increases van der Adds |polarity & size Increases mass Polar group Electrophilic carbon

Waals forces

A/ v

High Refractive Index > H'(QLZ\S(:}ET;;S')M Density > 1 g/mL

Click to download full resolution via product page

Caption: Logical flow from molecular structure to physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 4-methoxy-2-methylphenyl isocyanate [stenutz.eu]

3. 4-METHOXY-2-METHYLPHENYL ISOCYANATE | 60385-06-0 [chemicalbook.com]

4. 4-Methoxy-2-methylphenyl isocyanate - High purity | EN [georganics.sk]

5. aboundchem.com [aboundchem.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1302013?utm_src=pdf-body-img
https://www.benchchem.com/product/b1302013?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL1208603&productDescription=4-METHOXY-2-METHLPHENL+I+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://stenutz.eu/chem/solv6%20(2).php?name=4-methoxy-2-methylphenyl+isocyanate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5355714.htm
https://georganics.sk/chemical/4-methoxy-2-methylphenyl-isocyanate/
https://aboundchem.com/products/60385-06-0-ab038639
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Physical properties of 4-Methoxy-2-methylphenyl
isocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302013#physical-properties-of-4-methoxy-2-
methylphenyl-isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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